Cas no 1909308-44-6 (3-(pyridin-3-yl)cyclobutan-1-amine dihydrochloride)

• Product Name: 3-(pyridin-3-yl)cyclobutan-1-amine dihydrochloride
• CAS No: 1909308-44-6
• MF: C₉H₁₄Cl₂N₂
• MW: 221.126860141754
• MDL: MFCD29075545
• CID: 4709590
• PubChem ID: 121542800
• Update Time: 2025-11-02

3-(pyridin-3-yl)cyclobutan-1-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• [3-(3-Pyridinyl)cyclobutyl]amine dihydrochloride
• cis-3-(3-Pyridinyl)cyclobutanamine dihydrochloride
• trans-3-(3-Pyridinyl)cyclobutanamine dihydrochloride
• trans-3-(Pyridin-3-yl)cyclobutanamine dihydrochloride
• 3-(pyridin-3-yl)cyclobutan-1-amine
• 3-(pyridin-3-yl)cyclobutan-1-amine dihydrochloride

• MDL： MFCD29075545
• Inchi： 1S/C9H12N2.2ClH/c10-9-4-8(5-9)7-2-1-3-11-6-7;;/h1-3,6,8-9H,4-5,10H2;2*1H
• InChI Key： VKRRIDXNPYPUIN-UHFFFAOYSA-N
• SMILES： Cl.Cl.NC1CC(C2C=NC=CC=2)C1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 130
• Topological Polar Surface Area: 38.9

Experimental Properties

• Color/Form: NA

3-(pyridin-3-yl)cyclobutan-1-amine dihydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on 3-(pyridin-3-yl)cyclobutan-1-amine dihydrochloride

Comprehensive Overview of 3-(pyridin-3-yl)cyclobutan-1-amine dihydrochloride (CAS No. 1909308-44-6)

The compound 3-(pyridin-3-yl)cyclobutan-1-amine dihydrochloride (CAS No. 1909308-44-6) is a chemically significant molecule that has garnered attention in pharmaceutical and biochemical research. Its unique structure, featuring a pyridine ring fused with a cyclobutane backbone, makes it a valuable intermediate in drug discovery and development. Researchers are particularly interested in its potential applications as a building block for novel therapeutics, especially in targeting neurological and metabolic disorders.

One of the key reasons for the growing interest in 3-(pyridin-3-yl)cyclobutan-1-amine dihydrochloride is its role in medicinal chemistry. The presence of both a pyridine moiety and a cyclobutylamine group allows for diverse interactions with biological targets, such as enzymes and receptors. This versatility has led to its exploration in the synthesis of small-molecule inhibitors, which are crucial in treating conditions like inflammation and cancer. Recent studies have highlighted its potential in modulating protein-protein interactions, a hot topic in modern drug design.

From a synthetic perspective, CAS No. 1909308-44-6 is often discussed in the context of organic synthesis and catalysis. Its preparation typically involves multi-step reactions, including cycloaddition and amination processes, which are of great interest to chemists working on green chemistry initiatives. The demand for sustainable and efficient synthetic routes has made this compound a subject of optimization studies, particularly in reducing waste and improving yields.

In the realm of drug discovery, 3-(pyridin-3-yl)cyclobutan-1-amine dihydrochloride is frequently mentioned alongside high-throughput screening (HTS) and fragment-based drug design (FBDD). Its molecular framework is compatible with structure-activity relationship (SAR) studies, enabling researchers to fine-tune pharmacological properties. This aligns with current trends in personalized medicine, where tailored therapies are developed based on individual genetic profiles.

The compound’s physicochemical properties, such as its solubility and stability, are also critical for its application in formulation development. These attributes are often explored in preclinical research to ensure compatibility with various delivery systems, including nanoparticles and liposomes. As the pharmaceutical industry shifts toward biologics and advanced drug delivery, understanding these aspects of CAS No. 1909308-44-6 becomes increasingly important.

Another area where 3-(pyridin-3-yl)cyclobutan-1-amine dihydrochloride shows promise is in neuroscience research. The pyridine ring is a common feature in ligands targeting neurotransmitter receptors, such as those involved in dopamine and serotonin pathways. This has sparked interest in its potential for developing treatments for neurodegenerative diseases like Alzheimer’s and Parkinson’s, which remain a major focus of global health research.

From a commercial standpoint, the availability of CAS No. 1909308-44-6 through chemical suppliers and custom synthesis providers has facilitated its adoption in academic and industrial labs. Its inclusion in compound libraries for screening purposes underscores its relevance in hit-to-lead optimization campaigns. Additionally, its use in peptide mimetics and proteolysis-targeting chimeras (PROTACs) highlights its adaptability in cutting-edge therapeutic modalities.

In summary, 3-(pyridin-3-yl)cyclobutan-1-amine dihydrochloride (CAS No. 1909308-44-6) is a multifaceted compound with broad applications in pharmaceutical research, organic synthesis, and drug development. Its structural features and functional groups make it a valuable tool for addressing some of the most pressing challenges in modern medicine, from neurological disorders to cancer therapy. As research continues to uncover its potential, this compound is poised to play a pivotal role in the next generation of therapeutic innovations.